1-((5-(Furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C18H18N2O3S/c1-12-5-2-3-6-14(12)20-18(22)19-11-13-8-9-16(24-13)17(21)15-7-4-10-23-15/h2-10,17,21H,11H2,1H3,(H2,19,20,22)
• InChI Key: MTHUHKKWBNDDSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

1-((5-(Furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-3-(o-tolyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a urea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Characterization

Compounds similar to 1-((5-(Furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-3-(o-tolyl)urea have been synthesized and characterized, offering insights into their structure and potential applications. For instance, urea and thiourea derivatives have been explored for their antibacterial and antifungal activities. These compounds were synthesized and characterized through spectrometry analyses, including UV, IR, 1H NMR, and 13C NMR, demonstrating their potential as inhibitors against various pathogens (Alabi et al., 2020).

Antifungal and Antibacterial Properties

The antibacterial and antifungal properties of related compounds have been a significant focus. Research indicates that these derivatives show promising activity against several bacteria and fungi, highlighting their potential in developing new antimicrobial agents. The efficacy against specific pathogens such as Pseudomonas aeruginosa and Staphylococcus aureus underlines the potential of these compounds in treating infections (Alabi et al., 2020).

Heterocyclic Chemistry

In heterocyclic chemistry, the reactivity of compounds containing furan and thiophene units has been investigated for synthesizing novel pyridine and naphthyridine derivatives. These findings contribute to the development of new heterocyclic compounds with potential applications in pharmaceuticals and materials science (Abdelrazek et al., 2010).

Enzymatic Synthesis and Polymer Science

The enzymatic synthesis of biobased polyesters using derivatives of furan as building blocks highlights the role of these compounds in developing sustainable materials. Such research is pivotal in advancing biobased polymers with applications ranging from packaging to biomedical devices (Jiang et al., 2014).

Catalysis and Organic Transformations

The catalytic properties of these compounds have been explored, particularly in the context of biomass conversion and the synthesis of fine chemicals. Studies on the catalytic reduction of biomass-derived furanic compounds with hydrogen demonstrate the potential of these catalysts in converting renewable resources into valuable chemicals (Nakagawa et al., 2013).